Sodium DL-lactate-D4

Specification

• CAS No.: 344299-52-1
• Molecular Formula: C3H5NaO3
• Molecular Weight: 116.08 g/mol
• IUPAC Name: sodium;3,3,3-trideuterio-2-deuteriooxypropanoate
• Standard InChI: InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1/i1D3,4D
• Standard InChI Key: NGSFWBMYFKHRBD-IOXFLNLHSA-M
• Isomeric SMILES: [2H]C([2H])([2H])C(C(=O)[O-])O[2H].[Na+]
• SMILES: CC(C(=O)[O-])O.[Na+]
• Canonical SMILES: CC(C(=O)[O-])O.[Na+]

Introduction

Chemical Identity and Fundamental Characteristics

Molecular Structure and Identification

Sodium DL-lactate-D4 is chemically identified as sodium;3,3,3-trideuterio-2-deuteriooxypropanoate, representing the sodium salt of deuterated lactic acid. This compound contains four deuterium atoms strategically positioned within the molecular framework, specifically one at the alpha position and three at the methyl group. The basic structure maintains the carboxylate group bound to sodium, with the characteristic hydroxyl group at the alpha carbon position, but with key hydrogen atoms replaced by deuterium.

The compound is formally recognized through several identification systems:

Identifier Type	Value
CAS Registry Number	344299-52-1
PubChem CID	102602250
Molecular Formula	C3HD4NaO3
Parent Compound	3,3,3-Trideuterio-2-deuteriooxypropanoic acid (CID 102602251)

The compound features a racemic mixture (DL) of deuterated lactic acid isomers neutralized with sodium, containing both D- and L-stereoisomers in approximately equal proportions.

Physical and Chemical Properties

Sodium DL-lactate-D4 exhibits distinct physical and chemical characteristics that define its behavior in various environments. The comprehensive properties are summarized in Table 1 below:

Property	Value
Molecular Weight	116.08 g/mol
Physical Appearance	Colorless Solution
Solubility	Soluble in DMSO, Methanol, Water
Storage Condition	Room Temperature
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	1
Exact Mass	116.03874528 Da
Monoisotopic Mass	116.03874528 Da

The compound maintains most of the chemical reactivity patterns of regular sodium lactate, with the primary difference being the kinetic isotope effects produced by the deuterium substitutions, which typically result in slightly altered reaction rates for processes involving the breaking of C-D bonds.

Comparison with Non-deuterated Sodium Lactate

Structural Differences

The fundamental difference between Sodium DL-lactate-D4 and conventional sodium lactate lies in the isotopic substitution. Regular sodium lactate contains hydrogen atoms at positions where Sodium DL-lactate-D4 features deuterium atoms. This substitution increases the molecular weight from 112.06 g/mol for conventional sodium lactate to 116.08 g/mol for the deuterated variant.

Table 2 highlights the key differences between these compounds:

Property	Sodium DL-lactate-D4	Regular Sodium Lactate
Molecular Formula	C3HD4NaO3	C3H5NaO3
Molecular Weight	116.08 g/mol	112.06 g/mol
CAS Number	344299-52-1	72-17-3 (for sodium L-lactate)
Isotopic Composition	Contains 4 deuterium atoms	Contains standard hydrogen atoms
Creation Date in PubChem	2016-01-08	Earlier entries (varies by isomer)

Applications and Utilization

Analytical and Research Applications

Sodium DL-lactate-D4 serves primarily as an analytical standard in various scientific applications:

• Mass Spectrometry: The deuterated compound functions as an internal standard for quantitative analysis of lactate in biological samples, allowing precise measurement through isotope dilution techniques.

• Metabolic Studies: Researchers utilize the compound to trace lactate metabolism in biological systems, leveraging the distinctive mass signature provided by deuterium labeling.

• NMR Spectroscopy: The deuterium atoms provide distinctive signals in NMR experiments, facilitating structural analysis and metabolic pathway investigations.

• Biomedical Research: The compound enables researchers to distinguish between endogenous and exogenous lactate sources in physiological studies.

Comparative Uses with Regular Sodium Lactate

While regular sodium lactate has established applications in food preservation, personal care products, and medical treatments, Sodium DL-lactate-D4 is primarily restricted to analytical and research contexts. Conventional sodium lactate demonstrates antimicrobial properties, inhibiting bacteria like Serratia spp. and contributing to food preservation, particularly in meat products.

Regular sodium lactate also functions as:

• A food acidity regulator

• A moisture-attracting agent in skincare formulations

• A processing aid in soap manufacturing

• An electrolyte replenishment solution with alkalinizing properties

The deuterated variant, by contrast, rarely serves these practical applications due to its specialized nature and higher cost, remaining primarily a research tool.

Recent Research and Applications

Comparative Research Context

While specific research directly involving Sodium DL-lactate-D4 is limited in the provided search results, understanding the applications of regular sodium lactate provides context for potential research applications of the deuterated variant.

Recent research has demonstrated that sodium lactate effectively inhibits the growth of certain bacteria, including Serratia spp. and Ralstoni spp., making it valuable in food preservation. In a study examining chilled beef preservation, sodium lactate treatment helped control spoilage bacteria proliferation and extended shelf life during storage at 4°C.

The deuterated compound would enable researchers to precisely track the metabolism and distribution of exogenously applied lactate in such preservation systems, distinguishing it from endogenously produced lactate through mass spectrometric analysis.